Cas no 1368387-18-1 (2-(3-Methylpyrazin-2-yl)acetic acid)

• Product Name: 2-(3-Methylpyrazin-2-yl)acetic acid
• CAS No: 1368387-18-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 2191720
• PubChem ID: 76853737
• Update Time: 2024-11-26

2-(3-Methylpyrazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methylpyrazin-2-yl)-acetic acid
• 2-(3-Methylpyrazin-2-yl)acetic acid
• (3-methylpyrazin-2-yl)acetic acid
• 2-(3-methylpyrazin-2-yl)aceticacid
• A51230
• DB-336016
• 1368387-18-1

• Inchi： 1S/C7H8N2O2/c1-5-6(4-7(10)11)9-3-2-8-5/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： OMFAMJXCWWRNLB-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NC=CN=1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: -0.3

Experimental Properties

• Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (251 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines